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Compound of Interest

Compound Name: Cyclofenchene

Cat. No.: B15495096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclofenchene, with the CAS number 488-97-1, is a tricyclic hydrocarbon compound

recognized for its utility as both a flavor and fragrance ingredient.[1] Its distinct aromatic profile

lends itself to a variety of applications, particularly within the fragrance industry. This document

provides detailed application notes and experimental protocols for the evaluation and use of

Cyclofenchene, with a focus on its fragrance applications due to the current lack of publicly

available regulatory information for its use as a flavor agent in food products.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Cyclofenchene is presented in

Table 1. This data is essential for formulation development, stability testing, and safety

assessments.
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Property Value Reference

Chemical Name

1,3,3-

Trimethyltricyclo[2.2.1.0²,⁶]hept

ane

[2]

CAS Number 488-97-1 [2]

Molecular Formula C₁₀H₁₆ [2]

Molecular Weight 136.23 g/mol [2]

Appearance Colorless liquid

Specific Gravity 0.86030 @ 20.00 °C [1]

Refractive Index 1.45150 @ 20.00 °C [1]

Boiling Point
143.00 to 143.50 °C @ 754.00

mm Hg
[1]

Vapor Pressure
6.812000 mmHg @ 25.00 °C

(estimated)
[1]

Solubility
Soluble in alcohol; Insoluble in

water
[1]

Sensory Profile
Cyclofenchene possesses a complex and desirable odor profile, making it a versatile

ingredient in fragrance formulations. Its primary characteristics are woody and amber, with

various nuances.

Odor Profile
The described odor profile of Cyclofenchene is predominantly woody, with significant amber

and dry characteristics. It also exhibits notes of cedar, sandalwood, vetiver, sweet, herbal,

balsamic, and fresh scents.[3]

Note: Quantitative sensory threshold data for Cyclofenchene is not readily available in the

public domain.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cyclofenchene
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclofenchene
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclofenchene
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclofenchene
https://www.thegoodscentscompany.com/data/rw1017231.html
https://www.thegoodscentscompany.com/data/rw1017231.html
https://www.thegoodscentscompany.com/data/rw1017231.html
https://www.thegoodscentscompany.com/data/rw1017231.html
https://www.thegoodscentscompany.com/data/rw1017231.html
https://www.benchchem.com/product/b15495096?utm_src=pdf-body
https://www.benchchem.com/product/b15495096?utm_src=pdf-body
https://scent.vn/en/pages/compound/cyclofenchene-2829
https://www.benchchem.com/product/b15495096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
Fragrance Applications
Cyclofenchene is a valuable component in the creation of a wide range of fragrance types,

particularly those with woody, oriental, and chypre characteristics. Its complex aroma can

provide warmth, depth, and sophistication to a fragrance composition.

Regulatory Status: According to the International Fragrance Association (IFRA) standards,

there are currently no restrictions on the use of Cyclofenchene in various fragrance

applications, including products applied to the lips, axillae, face/body, as well as fine fragrances

and household care products.[3]

Recommended Use Levels: Due to the absence of specific sensory threshold data, it is

recommended to start with low concentrations (e.g., 0.01% to 0.5%) in a fragrance concentrate

and adjust based on the desired olfactory effect and the overall composition of the fragrance.

Flavor Applications
While Cyclofenchene is listed as a flavor agent, crucial regulatory information for its use in

food and beverage products is not currently available.

Disclaimer: The FEMA (Flavor and Extract Manufacturers Association) number and GRAS

(Generally Recognized as Safe) status for Cyclofenchene could not be identified in publicly

available databases. Therefore, detailed application notes for its use as a flavor ingredient

cannot be provided at this time. Researchers and developers should conduct a thorough

regulatory review and safety assessment before considering Cyclofenchene for any food or

beverage application.

Experimental Protocols
The following are generalized protocols for the evaluation of a fragrance ingredient like

Cyclofenchene. These should be adapted and validated for specific applications.

Protocol 1: Determination of Odor Profile by Descriptive
Sensory Analysis
Objective: To systematically describe the olfactory characteristics of Cyclofenchene.
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Materials:

Cyclofenchene (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Panel of at least 5 trained sensory analysts

Procedure:

Sample Preparation: Prepare a series of dilutions of Cyclofenchene in the chosen solvent

(e.g., 10%, 1%, and 0.1% by weight).

Evaluation:

Dip a clean smelling strip into the lowest concentration solution, ensuring about 1 cm is

submerged.

Allow the solvent to evaporate for approximately 10-15 seconds.

Present the strip to the panelists in a controlled, odor-free environment.

Panelists should sniff the strip and individually record the perceived odor characteristics

using a standardized vocabulary.

Repeat the evaluation for each concentration, allowing for a rest period between samples

to prevent olfactory fatigue.

Data Analysis: Compile the descriptors from all panelists. A frequency of mention for each

descriptor is calculated to build a comprehensive odor profile.

Protocol 2: Gas Chromatography-Olfactometry (GC-O)
for Odorant Characterization
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Objective: To identify the key odor-active compounds in a Cyclofenchene sample and

characterize their individual scents.

Materials:

Cyclofenchene sample

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port

Appropriate GC column (e.g., non-polar or medium-polarity)

Helium carrier gas

Trained sensory assessors

Procedure:

Instrument Setup:

Install the appropriate GC column and set the oven temperature program to achieve good

separation of volatile compounds.

Split the column effluent between the MS detector and the olfactometry port.

Humidify the air supply to the olfactometry port to prevent nasal dryness for the assessor.

Analysis:

Inject a diluted sample of Cyclofenchene into the GC.

As compounds elute from the GC column, the assessor sniffs the effluent at the

olfactometry port and records the retention time, odor descriptor, and perceived intensity

of each odor event.

Simultaneously, the MS detector records the mass spectrum of each eluting compound.

Data Correlation: Correlate the retention times of the odor events with the retention times of

the peaks in the chromatogram to identify the compounds responsible for specific odors.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Safety Information
While specific comprehensive toxicological studies on Cyclofenchene are not widely available

in the public domain, as a fragrance ingredient, it falls under the purview of the Research

Institute for Fragrance Materials (RIFM) for safety assessment. The lack of IFRA restrictions
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suggests a favorable safety profile for dermal applications in fragrance products. However, for

any new application, especially those involving significant systemic exposure, a thorough

safety and toxicological evaluation is imperative. For flavor applications, the absence of a

FEMA GRAS determination necessitates a comprehensive safety assessment prior to any use

in food.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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